Cas no 904285-17-2 (2,4-Dibromo-6-fluorobenzamide)

• Product Name: 2,4-Dibromo-6-fluorobenzamide
• CAS No: 904285-17-2
• MF: C₇H₄Br₂FNO
• MW: 296.919163703918
• MDL: MFCD19105408
• CID: 4764080
• Update Time: 2026-02-26

2,4-Dibromo-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-fluorobenzamide
• Benzamide, 2,4-dibromo-6-fluoro-
• C7H4Br2FNO
• Z1059
• 2,4-Dibromo-6-fluorobenzamide

• MDL： MFCD19105408
• Inchi： 1S/C7H4Br2FNO/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H2,11,12)
• InChI Key： UCOOEWMHYXUNJA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(N)=O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Dibromo-6-fluorobenzamide

Introduction to 2,4-Dibromo-6-fluorobenzamide (CAS No. 904285-17-2)

2,4-Dibromo-6-fluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 904285-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with bromine and fluorine atoms at the 2nd and 4th positions, respectively, and an amide functional group at the 6th position. The unique structural features of 2,4-Dibromo-6-fluorobenzamide make it a valuable intermediate in the synthesis of various biologically active molecules.

The benzamide moiety is a well-documented pharmacophore in drug discovery, contributing to the binding affinity and specificity of many therapeutic agents. The presence of bromine and fluorine substituents enhances the electronic properties of the benzene ring, influencing its reactivity and interaction with biological targets. Such modifications are strategically employed to optimize pharmacokinetic profiles, such as metabolic stability and membrane permeability, which are critical factors in drug development.

In recent years, 2,4-Dibromo-6-fluorobenzamide has been explored in the synthesis of novel compounds targeting various diseases. One notable area of research involves its application in anticancer drug development. The bromo and fluoro substituents provide a scaffold that can be further functionalized to interact with key enzymes and proteins involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many solid tumors.

Moreover, the amide group in 2,4-Dibromo-6-fluorobenzamide serves as a versatile handle for further chemical modifications, enabling the creation of diverse analogs with tailored biological activities. Researchers have utilized this compound to develop inhibitors of bacterial enzymes, showcasing its potential in antimicrobial therapy. The structural motif is particularly effective in disrupting bacterial cell wall synthesis and DNA replication, making it a promising candidate for combating drug-resistant strains.

The fluorine atom at the 6th position is particularly noteworthy due to its ability to influence metabolic pathways and binding interactions. Fluorinated aromatic compounds are widely recognized for their enhanced bioavailability and prolonged half-life in vivo. This property has been leveraged in the design of next-generation antiviral agents, where 2,4-Dibromo-6-fluorobenzamide derivatives have shown efficacy against viral proteases and polymerases.

Recent advances in computational chemistry have further accelerated the exploration of 2,4-Dibromo-6-fluorobenzamide as a lead compound. Molecular docking simulations have identified key interactions between this molecule and target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts toward optimizing potency and selectivity.

In addition to its pharmaceutical applications, 2,4-Dibromo-6-fluorobenzamide has found utility in materials science. The bromine substituent allows for cross-coupling reactions with other organic molecules, facilitating the synthesis of complex polymers and functional materials. These materials exhibit unique electronic properties that make them suitable for use in organic electronics and optoelectronic devices.

The synthesis of 2,4-Dibromo-6-fluorobenzamide itself is a testament to modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of its core structure. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

The growing body of research on 2,4-Dibromo-6-fluorobenzamide underscores its significance as a building block in medicinal chemistry. Its structural versatility allows for rapid diversification into novel therapeutic agents targeting an array of diseases. As computational tools continue to refine our understanding of molecular interactions, compounds like this are poised to play a pivotal role in future drug discovery efforts.